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Compound of Interest

Compound Name: Oxolane-3-sulfonyl fluoride

CAS No.: 2137735-38-5

Cat. No.: B2784403

Get Quote

Executive Summary: The Aliphatic SuFEx
Advantage
In the expanding landscape of covalent drug discovery, Oxolane-3-sulfonyl fluoride
(Tetrahydrofuran-3-sulfonyl fluoride; CAS: 2137735-38-5) represents a strategic divergence

from traditional aromatic warheads. While aromatic sulfonyl fluorides have dominated Sulfur-

Fluoride Exchange (SuFEx) chemistry, they often suffer from high lipophilicity and non-specific

hydrophobic interactions.

The oxolane scaffold offers a polar, non-aromatic alternative. Unlike its strained counterpart,

oxetane-3-sulfonyl fluoride—which functions as a carbocation generator—the oxolane analog

retains the stability required for specific nucleophilic engagement (SuFEx) without spontaneous

defluorosulfonylation. This guide details the physicochemical profile, robust synthesis, and

validation protocols for deploying this warhead in chemoproteomics.
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The tetrahydrofuran (oxolane) ring introduces an ether oxygen, significantly lowering the LogP

compared to benzene-sulfonyl fluoride analogs. This polarity is critical for fragment-based

screening, where solubility at high concentrations (mM range) is required without inducing

aggregation.

Property Oxolane-3-SF Phenyl-SF Implication

Hybridization (Aliphatic) (Aromatic)

3D character allows

better saturation of

binding pockets.

Electronic Effect
Inductive withdrawal (-

I) by Oxygen
Resonance/Inductive

Moderate

electrophilicity;

reduced off-target

reactivity.

Mechanism
Direct Substitution (

-like)

-like / Addition-

Elimination

Strict requirement for

nucleophile proximity.

Stability
High (Aq. Buffer >

24h)

Variable (Substituent

dependent)

Suitable for long-

incubation cellular

assays.

The "Goldilocks" Reactivity
Oxolane-3-sulfonyl fluoride exhibits "Goldilocks" reactivity: it is virtually inert to free

hydrolysis in neutral buffer (pH 7.4) but reacts rapidly when an enzymatic pocket positions a

nucleophile (Tyr-OH, Lys-NH2, Ser-OH) in perfect geometry. This bio-orthogonality

distinguishes it from sulfonyl chlorides, which hydrolyze indiscriminately.

Critical Distinction: Unlike oxetane-3-sulfonyl fluoride, which eliminates

to form a reactive oxetanium cation due to ring strain, the 5-membered oxolane ring is
thermodynamically stable. It functions exclusively as a SuFEx electrophile.
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The most robust route to oxolane-3-sulfonyl fluoride is the conversion of oxolane-3-sulfonyl

chloride using bifluoride salts. This method avoids the use of toxic gas (

) and ensures high yields.
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Figure 1: Synthetic route via oxidative chlorination and halide exchange.

Step-by-Step Methodology
Objective: Synthesis of Oxolane-3-sulfonyl fluoride from Oxolane-3-sulfonyl chloride.

Reagents:

Oxolane-3-sulfonyl chloride (1.0 eq)

Potassium Bifluoride (

) (2.0 eq)

Acetonitrile (MeCN) (HPLC Grade)

Water (Milli-Q)

Protocol:

Preparation: Dissolve oxolane-3-sulfonyl chloride (1 mmol, ~170 mg) in MeCN (3 mL) in a

chemically resistant vial (polypropylene or glass).

Activation: Prepare a saturated solution of

in water (approx. 4M). Add the aqueous
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(2 mmol, 0.5 mL) dropwise to the MeCN solution.

Note: The biphasic system ensures the chloride stays in the organic phase while fluoride

attacks at the interface.

Reaction: Stir vigorously at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (stain

with KMnO4) or LC-MS. The chloride (

not visible, hydrolyzes) converts to the fluoride (

usually silent, look for

or fragmentation).

Workup: Dilute with EtOAc (10 mL). Wash with water (

) and Brine (

).

Purification: Dry organic layer over

, filter, and concentrate in vacuo.

Result: The product is typically a colorless oil. Due to high stability, column

chromatography (Silica, Hex/EtOAc) can be performed if purity is <95%.

Safety Check: Sulfonyl fluorides are covalent inhibitors. Handle with gloves in a fume hood.

Avoid inhalation.

Mechanism of Action: Protein Labeling (SuFEx)
The utility of oxolane-3-sulfonyl fluoride lies in its ability to probe non-cysteine nucleophiles.

The mechanism relies on a transition state stabilized by the protein environment (e.g.,

oxyanion hole or H-bonding).

SuFEx Signaling Pathway[4]
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Figure 2: SuFEx mechanism targeting nucleophilic residues (Tyr, Lys) via a pentacoordinate

transition state.

Validation Assay: Gel-Based Labeling
To verify the reactivity of oxolane-3-sulfonyl fluoride against a target protein (e.g., a kinase or

hydrolase):

Incubation: Incubate protein (1 µM) with Probe (10–100 µM) in PBS (pH 7.4) for 1 hour at

37°C.

Competition: Pre-incubate a control sample with a known high-affinity ligand to block the

active site (demonstrates specificity).

Click Chemistry: If the probe has an alkyne handle (custom synthesis required), perform

CuAAC with Rhodamine-Azide.
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Readout: SDS-PAGE followed by in-gel fluorescence scanning.

Success Criteria: Fluorescent band in the probe lane; loss of fluorescence in the

competition lane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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